1-Methyl-5-vinylpyrrolidin-2-one

• Molecular Formula: C7H11NO
• Molecular Weight: 125.17 g/mol
• IUPAC Name: 5-ethenyl-1-methylpyrrolidin-2-one
• InChI: InChI=1S/C7H11NO/c1-3-6-4-5-7(9)8(6)2/h3,6H,1,4-5H2,2H3
• InChI Key: CAMTXCZONDSTBR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(CCC1=O)C=C

Description

1-Methyl-5-vinylpyrrolidin-2-one is a useful research compound. Its molecular formula is C7H11NO and its molecular weight is 125.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

21 g (179 mmol) of gamma-vinylbutyrolactone prepared as in Example 1 were stirred with 125 g of 40% strength aqueous methylamine in an autoclave at 280° C. for two hours. After cooling, the reaction mixture was concentrated at 50° C./20 mbar. The residue (22.7 g) was distilled using a spinning band column to yield 10.3 g (46%) of 5-vinyl-N-methylpyrrolidone.